3-(1,3-Benzothiazol-2-yl)pyrazine-2-carboxylic acid
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Overview
Description
3-(1,3-Benzothiazol-2-yl)pyrazine-2-carboxylic acid is a unique chemical compound with the empirical formula C12H7N3O2S . It has a molecular weight of 257.27 . The compound is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringOC(=O)c1nccnc1-c2nc3ccccc3s2
. The InChI code for this compound is 1S/C12H7N3O2S/c16-12(17)10-9(13-5-6-14-10)11-15-7-3-1-2-4-8(7)18-11/h1-6H,(H,16,17)
.
Scientific Research Applications
Synthesis and Characterization
- Antimicrobial and Antifungal Applications : A study by Senthilkumar et al. (2021) synthesized a new organic compound through the reaction between 4-amino-N-(benzo[d]thiazol-2-yl)benzamide and pyrazine-2-carboxylic acid, showing notable antibacterial (against Staphylococcus aureus, Klebsiella pneumonia, and Escherichia coli) and antifungal (Candida albicans and Aspergillus niger) activities (Senthilkumar, Umarani, & Satheesh, 2021).
- Reactivity and Potential for Derivative Synthesis : Farag et al. (1996) explored the synthesis and reactivity of 3-(benzothiazol-2-yl)-3-oxopropanenitrile, demonstrating its versatility in producing various heterocyclic compounds, highlighting the chemical reactivity and potential for creating diverse bioactive derivatives (Farag, Dawood, & Kandeel, 1996).
Biological Activity
- Anticancer Activity : The compound synthesized by Senthilkumar et al. was evaluated for its anticancer activity against MDA-MB-231 breast cancer cells, showing promising results and suggesting potential applications in cancer therapy (Senthilkumar, Umarani, & Satheesh, 2021).
- Antimicrobial Potential : Various studies have reported on the synthesis of benzothiazole derivatives showing good antimicrobial activity. For instance, compounds synthesized by Gouda et al. (2010) demonstrated promising antimicrobial properties, suggesting their potential as novel antimicrobial agents (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).
Safety and Hazards
properties
IUPAC Name |
3-(1,3-benzothiazol-2-yl)pyrazine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7N3O2S/c16-12(17)10-9(13-5-6-14-10)11-15-7-3-1-2-4-8(7)18-11/h1-6H,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USRGJJFGYCZTPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C3=NC=CN=C3C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
100283-52-1 |
Source
|
Record name | 3-(1,3-benzothiazol-2-yl)pyrazine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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